Cas no 1807072-90-7 (4-Bromo-2-chloropyridine-5-sulfonyl chloride)

• Product Name: 4-Bromo-2-chloropyridine-5-sulfonyl chloride
• CAS No: 1807072-90-7
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• CID: 4900367
• Update Time: 2025-05-20

4-Bromo-2-chloropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloropyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2BrCl2NO2S/c6-3-1-5(7)9-2-4(3)12(8,10)11/h1-2H
• InChI Key： WCPIPFSDZARJLK-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-2-chloropyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Bromo-2-chloropyridine-5-sulfonyl chloride (CAS No. 1807072-90-7): Properties, Applications, and Industry Insights

4-Bromo-2-chloropyridine-5-sulfonyl chloride (CAS No. 1807072-90-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This sulfonyl chloride derivative features a pyridine core substituted with bromo, chloro, and sulfonyl chloride functional groups, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its molecular formula, C₅H₂BrCl₂NO₂S, highlights its unique reactivity profile, attracting significant interest from synthetic chemists.

Recent trends in AI-driven drug design and green chemistry have amplified demand for specialized intermediates like 4-Bromo-2-chloropyridine-5-sulfonyl chloride. Researchers frequently search for "pyridine sulfonyl chloride applications" or "CAS 1807072-90-7 synthesis protocol," reflecting its relevance in developing kinase inhibitors and antiviral agents. The compound’s electrophilic sulfonyl group enables efficient amide bond formation, a critical step in constructing bioactive molecules targeting protein-protein interactions (PPIs).

From a material science perspective, this compound serves as a precursor for functionalized ligands in catalysis. Its halogenated pyridine structure allows selective palladium-catalyzed couplings, addressing the growing need for C-H functionalization methodologies. Industry reports indicate rising inquiries about "scale-up production of bromo-chloropyridine derivatives," underscoring its commercial potential in custom synthesis markets.

Environmental and regulatory considerations are pivotal in handling 4-Bromo-2-chloropyridine-5-sulfonyl chloride. While not classified as hazardous under major jurisdictions, proper laboratory safety measures (e.g., anhydrous conditions, inert atmosphere) are recommended due to its moisture-sensitive nature. Analytical data, including HPLC purity (>98%) and NMR spectral profiles, are routinely documented to meet Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates.

Innovative applications extend to organic electronics, where its electron-withdrawing properties contribute to n-type semiconductor development. Patent analyses reveal its use in OLED materials and photovoltaic additives, aligning with global interest in renewable energy technologies. Searches for "pyridine-based sulfonates in energy storage" correlate with these advancements.

Future research directions may explore its role in bioconjugation chemistry for antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). The compound’s dual halogen reactivity offers orthogonal modification pathways, a feature increasingly valued in multicomponent reactions. As the industry shifts toward fragment-based drug discovery, 1807072-90-7 stands out as a scaffold diversification tool.

For procurement, technical specifications typically include melting point (112–115°C), storage temperature (–20°C), and solubility data (acetonitrile, DMF). Suppliers often highlight batch-to-batch consistency and metal impurity control (<1 ppm) to cater to high-throughput screening requirements. These parameters address frequent customer queries like "where to buy 4-Bromo-2-chloropyridine-5-sulfonyl chloride" or "CAS 1807072-90-7 technical datasheet."